N-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[4-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C12H8F3N5/c13-12(14,15)7-1-3-8(4-2-7)19-10-9-5-18-20-11(9)17-6-16-10/h1-6H,(H2,16,17,18,19,20)
• InChI Key: SUZRTMGAMLZHFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC2=NC=NC3=C2C=NN3
• Molecular Formula: C12H8F3N5
• Molecular Weight: 279.22 g/mol
• CAS No.: 1021219-52-2

Description

N-(4-(trifluoromethyl)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H8F3N5 and its molecular weight is 279.226. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and IR Frequencies

• Theoretical Explorations : A study by Shukla et al. (2015) investigated the molecular structure and IR frequencies of a similar compound, 3-phenyl-1-tosyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine. Using Hartree Fock and density functional theory methods, they analyzed the molecule's electronic structure, molecular electrostatic potentials, and vibrational spectra. Their findings contribute to understanding the chemical reactivity and charge transfer within such molecules (Shukla, Yadava, & Roychoudhury, 2015).

Anticancer and Antimicrobial Applications

• Anticancer and Antimicrobial Agents : Rahmouni et al. (2014) synthesized 3-substituted-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amines and evaluated their antibacterial activity. These compounds showed significant activity, indicating potential applications in cancer and microbial infection treatments (Rahmouni et al., 2014).

Synthesis and Biological Evaluation

• Synthesis and Characterization : Abdellatif et al. (2014) investigated the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives. These compounds were tested on the MCF-7 human breast adenocarcinoma cell line, with some displaying potent inhibitory activity. This study contributes to the development of new anticancer agents (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).

Corrosion Inhibition and Adsorption Properties

• Corrosion Inhibition : Abdel Hameed et al. (2020) explored the corrosion inhibition performance of pyrazolo[3,4-d]pyrimidine derivatives. Their research focused on chemical methods for evaluating corrosion inhibition efficiency, highlighting applications in materials science (Abdel Hameed, Al-Bagawi, Shehata, Shamroukh, & Abdallah, 2020).

Mechanism of Action

Target of Action

The primary target of N-[4-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle, particularly the transition from the G1 phase to the S phase . Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

N-[4-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine interacts with CDK2, inhibiting its activity . This interaction results in significant alterations in cell cycle progression, leading to the inhibition of cell proliferation . The compound fits well into the CDK2 active site through essential hydrogen bonding with Leu83 .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression, specifically the transition from the G1 phase to the S phase . This results in the arrest of the cell cycle, preventing the proliferation of cancer cells .

Pharmacokinetics

These properties help predict the structure requirement for the observed antitumor activity .

Result of Action

The result of the action of N-[4-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine is the significant inhibition of cell proliferation . Most of the compounds showed superior cytotoxic activities against various cell lines . For instance, they displayed potent cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes and proteins

Molecular Mechanism

It is believed to exert its effects at the molecular level, possibly through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .

Dosage Effects in Animal Models

The effects of N-[4-(trifluoromethyl)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-amine in animal models have not been extensively studied. Therefore, information on how the effects of the product vary with different dosages, any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses is currently lacking .